Cas no 1261916-13-5 (3-(2-Fluoro-4-methoxyphenyl)phenol)

• Product Name: 3-(2-Fluoro-4-methoxyphenyl)phenol
• CAS No: 1261916-13-5
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• MDL: MFCD18312857
• CID: 2763240
• PubChem ID: 53218573
• Update Time: 2025-10-21

3-(2-Fluoro-4-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18312857
• 2'-Fluoro-4'-methoxy[1,1'-biphenyl]-3-ol
• DTXSID00683493
• AKOS017557539
• 3-(2-Fluoro-4-methoxyphenyl)phenol, 95%
• 3-(2-FLUORO-4-METHOXYPHENYL)PHENOL
• 1261916-13-5
• 3-(2-Fluoro-4-methoxyphenyl)phenol

• MDL： MFCD18312857
• Inchi： 1S/C13H11FO2/c1-16-11-5-6-12(13(14)8-11)9-3-2-4-10(15)7-9/h2-8,15H,1H3
• InChI Key： BSMVRLCIDPCMQU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=C(C=1)O)OC

Computed Properties

• Exact Mass: 218.07430775Da
• Monoisotopic Mass: 218.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2-Fluoro-4-methoxyphenyl)phenol

3-(2-Fluoro-4-methoxyphenyl)phenol: A Comprehensive Overview

3-(2-Fluoro-4-methoxyphenyl)phenol (CAS No. 1261916-13-5) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting complex diseases such as cancer and neurodegenerative disorders.

The molecular structure of 3-(2-Fluoro-4-methoxyphenyl)phenol is characterized by a phenolic group attached to a substituted aromatic ring. The presence of a fluorine atom at the 2-position and a methoxy group at the 4-position introduces unique electronic and steric properties, which significantly influence its reactivity and bioavailability. These substituents also play a crucial role in modulating the compound's interactions with biological targets, making it a valuable candidate for medicinal chemistry research.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(2-Fluoro-4-methoxyphenyl)phenol. Researchers have explored various strategies, including Suzuki-Miyaura coupling reactions and directed metallation techniques, to optimize the synthesis process. These methods not only enhance the yield but also ensure high purity, which is critical for downstream applications in pharmacological studies.

From a biological standpoint, 3-(2-Fluoro-4-methoxyphenyl)phenol has demonstrated remarkable bioactivity in preclinical models. Studies conducted in 2023 revealed its potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, this compound has shown selective cytotoxicity against cancer cells, suggesting its potential as an anticancer agent. Ongoing research is focused on understanding the molecular mechanisms underlying these activities and exploring strategies to improve its pharmacokinetic profile.

The application of 3-(2-Fluoro-4-methoxyphenyl)phenol extends beyond therapeutics. Its unique chemical properties make it an attractive building block for constructing advanced materials, such as organic semiconductors and sensors. Recent investigations have explored its use in designing high-performance organic electronics, where its electron-withdrawing groups contribute to enhanced charge transport properties.

In conclusion, 3-(2-Fluoro-4-methoxyphenyl)phenol (CAS No. 1261916-13-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness, combined with cutting-edge research findings, positions it as a key player in the development of innovative solutions for pressing scientific challenges.